1-(2,5-Dimethylbenzoyl)piperidin-3-amine

• IUPAC Name: (3-aminopiperidin-1-yl)-(2,5-dimethylphenyl)methanone
• InChI: InChI=1S/C14H20N2O/c1-10-5-6-11(2)13(8-10)14(17)16-7-3-4-12(15)9-16/h5-6,8,12H,3-4,7,9,15H2,1-2H3
• InChI Key: RPKLPBBLNWJEIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)N2CCCC(C2)N
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

Synthesis Analysis

The synthesis of piperidine derivatives, such as 1-(2,5-Dimethylbenzoyl)piperidin-3-amine, involves various intra- and intermolecular reactions. These reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination. A variety of methods have been developed for the synthesis of substituted piperidines.

Molecular Structure Analysis

The molecular structure of this compound consists of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–).

Chemical Reactions Analysis

Piperidines, including this compound, are known for their ability to act as weak organic bases. They can react with acids to form salts soluble in water.

Physical And Chemical Properties Analysis

Amines, including piperidines, are generally high-boiling liquids or solids that are combustible but not extremely flammable at room temperature. They are also known to have a pungent odor.

Scientific Research Applications

Synthesis and Ring-Opening Reactions

1-(2,5-Dimethylbenzoyl)piperidin-3-amine has been utilized in the synthesis and ring-opening reactions of various compounds. For instance, amine-induced ring-opening of silylated thiophene 1,1-dioxides has been employed for the preparation of silyl-substituted dienes, where the reaction with piperidine led to significant products (Gronowitz et al., 1994).

Stereochemistry of Nitrogen Heterocycles

Research into the stereochemistry of nitrogen heterocycles has also involved derivatives of this compound. Studies have examined isomers of related compounds, providing insights into the equilibrium between these isomers and their conformations (Litvinenko et al., 1989).

Palladium-Catalyzed Arylation

The palladium-catalyzed C5(sp3)-H arylation of 1-Boc-3-(picolinoylamino)piperidine, which can be derived from l-arginine, is another application. This process has been essential in the regiospecific and stereospecific synthesis of arylated piperidines, highlighting the importance of protective groups and reaction conditions (Van Steijvoort et al., 2016).

Molecular Structure and Synthesis of Derivatives

The synthesis and molecular structure analysis of new s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties have been explored. These compounds’ molecular packing and electronic properties have been studied, underscoring the versatility of this compound in synthesizing complex molecules (Shawish et al., 2021).

Conformational Analysis of Hindered Amides

In the field of conformational analysis, the static and dynamic structures of amide derivatives of piperidine have been investigated. These studies focus on the dominant conformations of piperidine rings and their interactions with different substituents, contributing to our understanding of molecular dynamics (Rauk et al., 1983).

Antioxidant Properties

Research into antioxidant properties has led to the synthesis of molecules like 3,5-dimethyl-2,6-bis(2,4-dichlorophenyl) piperidin-4-one. These studies include NMR data and the evaluation of antioxidant efficacy, providing insights into the potential therapeutic applications of such compounds (Dineshkumar & Parthiban, 2022).

Safety and Hazards

While specific safety and hazard information for 1-(2,5-Dimethylbenzoyl)piperidin-3-amine is not available, it’s important to note that amines, including piperidines, can form noxious NOx gases when combusted.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Therefore, future research may focus on improving these methods and exploring the pharmaceutical applications of piperidine derivatives.